1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-3-(1-ethylpiperidin-3-yl)propan-1-one
• InChI: InChI=1S/C21H33N3O/c1-2-22-12-6-9-20(17-22)10-11-21(25)24-15-13-23(14-16-24)18-19-7-4-3-5-8-19/h3-5,7-8,20H,2,6,9-18H2,1H3
• InChI Key: GVHIPEQHPCFDKI-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC(C1)CCC(=O)N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C21H33N3O
• Molecular Weight: 343.5 g/mol

Description

1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine, also known as BPP, is a chemical compound that has been studied for its potential use in scientific research. This compound is a piperazine derivative and has been shown to have unique biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine is not fully understood. However, it has been shown to act as a partial agonist at the dopamine D3 receptor. This receptor is involved in the regulation of reward and motivation, and its activation can lead to a decrease in drug-seeking behavior. 1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.
Biochemical and Physiological Effects:
1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine has been shown to have unique biochemical and physiological effects. It has been shown to increase the levels of BDNF in the brain, which can lead to an increase in the growth and survival of neurons. 1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine has also been shown to have anxiolytic and antidepressant-like effects in animal models. These effects make 1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine a potential candidate for the development of new drugs for the treatment of addiction, anxiety, and depression.

Advantages and Limitations for Lab Experiments

1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine has several advantages for lab experiments. It has a high affinity for the dopamine D3 receptor, which makes it a potential candidate for the development of new drugs for the treatment of addiction. 1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine has also been shown to have anxiolytic and antidepressant-like effects in animal models, which makes it a potential candidate for the development of new drugs for the treatment of anxiety and depression. However, there are also limitations to the use of 1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to predict its effects in humans. Additionally, 1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine has not been extensively studied in humans, which makes it difficult to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine. One direction is the further study of its mechanism of action. Understanding how 1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine works at the molecular level could lead to the development of more effective drugs for the treatment of addiction, anxiety, and depression. Another direction is the study of 1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine in humans. Clinical trials are needed to determine the safety and efficacy of 1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine in humans. Finally, the development of new drugs based on the structure of 1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine could lead to the development of more effective treatments for addiction, anxiety, and depression.

Synthesis Methods

The synthesis of 1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine involves the reaction of 1-benzylpiperazine with 3-(1-ethyl-3-piperidinyl)propanoic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction yields 1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine as a white solid with a high purity.

Scientific Research Applications

1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine has been studied for its potential use in scientific research. It has been shown to have a high affinity for the dopamine D3 receptor, which is involved in the regulation of reward and motivation. 1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine has also been shown to have anxiolytic and antidepressant-like effects in animal models. These properties make 1-benzyl-4-[3-(1-ethyl-3-piperidinyl)propanoyl]piperazine a potential candidate for the development of new drugs for the treatment of addiction, anxiety, and depression.